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Introduction

Riboflavin, or vitamin B2, is a crucial micronutrient in human milk, essential for infant growth
and development. It primarily exists as free riboflavin and its coenzymatic forms, flavin
mononucleotide (FMN) and flavin adenine dinucleotide (FAD). Accurate quantification of
riboflavin and its vitamers is vital for nutritional assessment and in pharmacokinetic studies
involving stable isotope-labeled compounds like Riboflavin-13C5. This document provides
detailed application notes and protocols for the sample preparation of human milk for the
analysis of Riboflavin-13C5, primarily using liquid chromatography-tandem mass spectrometry
(LC-MS/MS), a highly sensitive and specific analytical technique. The use of a stable isotope-
labeled internal standard, such as Riboflavin-13C4,15N2, is critical for correcting matrix effects
and procedural losses, ensuring accurate quantification.[1][2]

The complex matrix of human milk, rich in proteins and lipids, necessitates robust sample
preparation to remove interferences and ensure accurate analytical results.[3] Common
techniques include protein precipitation, liquid-liquid extraction, and solid-phase extraction. The
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choice of method depends on the specific analytical requirements, such as the desired level of
sensitivity and the need for simultaneous analysis of multiple B-vitamins.

Sample Preparation Protocols

This section details three common sample preparation protocols for the analysis of riboflavin
and its vitamers in human milk. All procedures should be carried out under subdued light and
on ice to prevent the degradation of light-sensitive flavins.[4][5]

Protocol 1: Protein Precipitation

This is a straightforward and rapid method suitable for the analysis of riboflavin, FAD, and
FMN.

Materials and Reagents:

e Human milk samples

e Methanol (LC-MS grade)

« Internal standard solution (e.g., Riboflavin-13C4,15N2 in methanol)

e Microcentrifuge tubes (1.5 mL or 2 mL)

o Vortex mixer

o Refrigerated microcentrifuge

o 96-well plate and silicone mat (optional)

Procedure:

e Thaw frozen human milk samples in a dark room using a warm water bath.

 In a microcentrifuge tube, mix 90 pL of the human milk sample with 10 pL of the internal
standard solution.

e Add 300 pL of methanol to the mixture.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4757446/
https://escholarship.org/content/qt3mc838cv/qt3mc838cv.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Vortex the mixture vigorously for 3 minutes to ensure complete protein precipitation.

Centrifuge the sample at 15,000 rpm for 10 minutes at room temperature.

Carefully transfer 150 L of the supernatant to a 96-well plate or an autosampler vial.

Inject an appropriate volume (e.g., 3 yL) into the LC-MS/MS system for analysis.

Protocol 2: Protein Precipitation Followed by Liquid-
Liquid Extraction

This protocol adds a liquid-liquid extraction step to remove non-polar constituents, providing a
cleaner extract for LC-MS/MS analysis.

Materials and Reagents:

Human milk samples

e Perchloric acid (~70%)

¢ Internal standard solution

¢ Diethyl ether (LC-MS grade)

e Microcentrifuge tubes (1.5 mL)

e \ortex mixer

» Refrigerated microcentrifuge

Procedure:

Place 250 pL of human milk into a pre-chilled 1.5 mL microcentrifuge tube.

Add the internal standard solution.

Add 20 pL of pre-chilled perchloric acid (~70%) and vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 5°C.
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Transfer the supernatant to a new tube.

Add an equal volume of diethyl ether to the supernatant to extract non-polar constituents.

Vortex and then centrifuge to separate the layers.

Discard the upper diethyl ether layer.

Repeat the diethyl ether wash if necessary.

The aqueous layer is now ready for LC-MS/MS analysis.

Protocol 3: Solid-Phase Extraction (SPE)

Solid-phase extraction can be employed for further purification of the sample, although itis a

more complex and time-consuming method. It is particularly useful when a high degree of

sample cleanup is required.

Materials and Reagents:

Human milk samples

Internal standard solution

Protein precipitation solvent (e.g., methanol)

SPE cartridges (e.g., OASIS® HLB)

Conditioning, wash, and elution solvents (specific to the SPE cartridge used)

Nitrogen evaporator

Reconstitution solvent

Procedure:

Perform an initial protein precipitation step as described in Protocol 1.

Condition the SPE cartridge according to the manufacturer's instructions.
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Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

Wash the cartridge with an appropriate solvent to remove interfering substances.

Elute the analytes of interest with a suitable elution solvent.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described sample

preparation methods combined with LC-MS/MS analysis.

Table 1: Recovery Rates of Riboflavin and its Vitamers

Analyte Method Recovery Rate (%) Reference
Riboflavin Protein Precipitation 80.1-120.2
FAD Protein Precipitation 80.1-120.2

Protein Precipitation &

Multiple B-Vitamins 73.0-100.2
LLE
Thiamine, TMP, TPP,
Riboflavin, FAD, FMN,  Protein Precipitation /
95-110

5-MTHF, THF, 5-fTHF,

5,10-MTHF, UMFA

SPE

Table 2: Precision of Analytical Methods for B-Vitamins in Human Milk
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Intra-day Inter-day
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) Protein
Multiple B- o
o Precipitation & 04-79 22-52
Vitamins
LLE
Protein
Ten B-Vitamins Precipitation & 3.4-19.9 59-18.1
LLE

Table 3: Limits of Quantification (LOQ) for B-Vitamins in Human Milk

Analyte Method LOQ (pglL) Reference
] o Protein Precipitation &
Multiple B-Vitamins 0.05-5
LLE
o Protein Precipitation &
Ten B-Vitamins LLE 0.25-3

Experimental Workflow Diagrams

The following diagrams illustrate the workflows for the described sample preparation protocols.
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Protocol 1: Protein Precipitation Workflow
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Protocol 2: Protein Precipitation & LLE Workflow
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Protocol 3: Solid-Phase Extraction Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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